Cas no 1261822-92-7 (3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261822-92-7
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 4793445
• Update Time: 2025-05-24

3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C10H8ClF3O2/c11-9-4-3-8(16-10(12,13)14)6-7(9)2-1-5-15/h3-6H,1-2H2
• InChI Key： DQXKGAGIBKYGDI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCC=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde

3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde: A Comprehensive Overview

The compound 3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde, identified by the CAS number 1261822-92-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a propionaldehyde group attached to a phenyl ring substituted with a chlorine atom and a trifluoromethoxy group. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of 3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and organic semiconductors, where its electronic properties play a crucial role. The trifluoromethoxy group, in particular, contributes to the molecule's high electron-withdrawing ability, which is essential for applications in optoelectronic devices.

In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development. Its ability to interact with specific biological targets has been studied extensively, with promising results in preliminary assays. The chlorine substituent enhances the molecule's bioavailability and stability, making it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods, reducing the overall cost and improving scalability. These developments have made the compound more accessible for both research and commercial purposes.

From an environmental perspective, the compound's stability and biodegradability have been thoroughly assessed. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current regulatory standards for chemical safety. This makes it suitable for use in applications where environmental impact is a critical consideration.

In conclusion, 3-(2'-Chloro-5'-(trifluoromethoxy)phenyl)propionaldehyde stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the ongoing evolution of modern chemistry and materials science.